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Compound of Interest

Compound Name: FITC-GW3965

Cat. No.: B1198244 Get Quote

Essential Safety and Handling Guide for FITC-
GW3965
This guide provides crucial safety and logistical information for the handling and disposal of

FITC-GW3965, a fluorescent-labeled liver X receptor β (LXRβ) agonist. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of the

compound.

Personal Protective Equipment (PPE)
When handling FITC-GW3965, a comprehensive approach to personal protection is mandatory

to prevent skin and eye contact, inhalation, and ingestion.[1][2] The minimum required PPE

includes:

Eye and Face Protection: Chemical splash goggles or safety glasses with side shields that

meet ANSI Z87.1 standards are essential.[3][4] A face shield should be worn over safety

glasses or goggles when there is a significant risk of splashes, such as during the initial

reconstitution of the powdered compound.[3][4][5]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[3][4] They should be removed and replaced immediately after any contact with the

chemical.[3] For tasks with a higher risk of exposure, consider double-gloving or using

thicker, chemical-resistant gloves.[3]
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Body Protection: A lab coat must be worn to protect skin and clothing from potential

splashes.[3][5][6] Ensure the lab coat is fully buttoned.

Footwear: Closed-toe shoes are required to protect against spills and falling objects.[3][5][6]

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of generating dust or

aerosols, especially when handling the powdered form.[4][6]

Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

FITC-GW3965 should be stored at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[7] It is crucial to protect the compound from light.[7]

Reconstitution and Preparation of Stock Solutions:

All handling of the powdered form should be conducted in a chemical fume hood to avoid

inhalation of dust.

FITC-GW3965 is often supplied as a solid. To prepare a stock solution, it is typically

dissolved in an organic solvent such as Dimethyl Sulfoxide (DMSO).[1][8]

When preparing stock solutions, be aware of the solubility. For instance, GW3965

hydrochloride is soluble in DMSO at approximately 20 mg/mL.[1]

To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes.[8]

Experimental Use:

When diluting the stock solution for experiments, common solvents include phosphate-

buffered saline (PBS), saline, or cell culture medium.[8]
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For cell-based assays, the final concentration of DMSO should generally not exceed 0.1% to

avoid solvent-induced cellular effects.[8]

Quantitative Data Summary
Parameter Value Source

Storage Temperature (Short-

term)
-20°C (up to 1 month) [7]

Storage Temperature (Long-

term)
-80°C (up to 6 months) [7]

Solubility in DMSO (GW3965

HCl)
~20 mg/mL [1]

Solubility in Ethanol (GW3965

HCl)
~2 mg/mL [1]

EC50 for hLXRα (GW3965) 190 nM [9][10]

EC50 for hLXRβ (GW3965) 30 nM [9][10]

Disposal Plan
Chemical waste generators are responsible for correctly classifying and disposing of hazardous

waste in accordance with local, regional, and national regulations.[11]

Solid Waste: All disposable materials that have come into contact with FITC-GW3965, such

as gloves, pipette tips, and empty vials, should be collected in a designated hazardous

waste container.

Liquid Waste: Unused stock solutions and experimental media containing FITC-GW3965
should be collected in a clearly labeled hazardous liquid waste container. Do not pour this

waste down the drain.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek prompt medical attention.[2]
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Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, seek medical

attention.[2][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms persist.[2][11]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]
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Caption: Workflow for safe handling of FITC-GW3965.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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